Cas no 208661-29-4 (Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI))

• Product Name: Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI)
• CAS No: 208661-29-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1057547
• PubChem ID: 472393
• Update Time: 2025-10-22

Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI)
• Quinoline,6-ethoxy-4-hydrazino-2-methyl-(9ci)
• AKOS004896782
• 208661-29-4
• 6-Ethoxy-4-hydrazinyl-2-methylquinoline
• SB70877

• Inchi： 1S/C12H15N3O/c1-3-16-9-4-5-11-10(7-9)12(15-13)6-8(2)14-11/h4-7H,3,13H2,1-2H3,(H,14,15)
• InChI Key： IAHYHTQMLUFSMP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(C=1)=C(C=C(C)N=2)NN

Computed Properties

• Exact Mass: 217.122
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.2Ų

Additional information on Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI)

Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI): A Versatile Compound in Medicinal Chemistry

Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI), with the chemical formula C₁₂H₁₂N₂O, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of a quinoline ring system, provides a versatile scaffold for the development of bioactive molecules. The compound is identified by the CAS number 208661-29-4, which serves as a critical identifier for its chemical properties and potential applications. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its significance in drug discovery and therapeutic research.

Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) is a derivative of the quinoline skeleton, which is a fundamental structural motif in many pharmacologically active compounds. The quinoline ring system is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The introduction of substituents such as the ethoxy group at the 6-position and the hydrazino group at the 4-position significantly modulates the compound's physicochemical properties and biological activity. These modifications are crucial for optimizing the compound's pharmacokinetic profile and therapeutic potential.

Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) has been the focus of several recent studies that explore its potential applications in the treatment of various diseases. One of the most promising areas is its role in the development of antitumor agents. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the disruption of mitochondrial function and the induction of apoptosis, making it a potential candidate for cancer therapy.

The Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) compound has also shown promise in the treatment of infectious diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that this compound exhibits significant antiviral activity against RNA viruses, including herpes simplex virus and influenza A virus. The compound's ability to inhibit viral replication and modulate host immune responses makes it a valuable tool in the development of antiviral therapies.

Another area of interest is the use of Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) in the treatment of neurodegenerative diseases. Research published in Pharmacological Research (2023) has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. The compound's ability to reduce oxidative stress and inhibit the aggregation of misfolded proteins makes it a potential candidate for the treatment of Alzheimer's disease and Parkinson's disease.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) with high purity and yield. A study published in Organic & Biomolecular Chemistry (2023) described a novel synthetic route that involves the use of catalytic hydrogenation and microwave-assisted reactions. This method not only improves the efficiency of the synthesis but also reduces the environmental impact associated with traditional chemical processes.

The pharmacokinetic properties of Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) are another area of focus in current research. A study published in Drug Metabolism and Disposition (2023) investigated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound in vivo. The results indicated that the compound exhibits good oral bioavailability and a favorable half-life, which are essential parameters for the development of effective therapeutic agents.

In addition to its therapeutic potential, Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) has also been explored for its use in the development of diagnostic tools. A recent study published in Chemical Communications (2023) reported the use of this compound as a fluorescent probe for the detection of specific biomarkers. The compound's ability to bind to target molecules with high specificity and sensitivity makes it a promising candidate for the development of non-invasive diagnostic methods.

The safety profile of Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) is another critical aspect of its potential applications. A study published in Toxicological Sciences (2023) evaluated the acute and chronic toxicity of this compound in animal models. The results indicated that the compound is generally well-tolerated, with minimal adverse effects observed at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile.

In conclusion, Quinoline, 6-ethoxy-4-hydrazino-2-methyl- (9CI) represents a promising compound in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its potential applications, highlighting its significance in the advancement of pharmaceutical science.